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Compound of Interest

Compound Name: trans-Khellactone

Cat. No.: B191665 Get Quote

Disclaimer: This document provides guidance on the proper disposal of trans-Khellactone
based on available safety data for the broader class of coumarin compounds. A specific Safety

Data Sheet (SDS) for trans-Khellactone is not readily available. Therefore, these procedures

should be considered as a baseline and must be supplemented by a thorough review of your

institution's specific protocols and consultation with your Environmental Health and Safety

(EHS) department.

Trans-Khellactone is classified as a coumarin, a class of compounds that can be toxic.[1]

Proper disposal is crucial to ensure the safety of laboratory personnel and to prevent

environmental contamination.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to wear appropriate Personal

Protective Equipment (PPE).

Gloves: Use chemical-resistant gloves.

Eye Protection: Wear safety glasses or goggles.

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.[2]

Respiratory Protection: If there is a risk of generating dust, a dust respirator should be used.

[2]
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Chemical and Physical Properties
The following table summarizes key data for trans-Khellactone and its parent compound,

coumarin. This information is essential for a proper risk assessment prior to handling and

disposal.

Property trans-Khellactone Coumarin

CAS Number 23458-04-0[3] 91-64-5

Molecular Formula C₁₄H₁₄O₅[4] C₉H₆O₂

Molecular Weight 262.26 g/mol [4] 146.14 g/mol

Appearance Solid
Colorless to white crystals or

powder

Purity 95%~99%[4] -

Solubility - Insoluble in water[1]

Storage

Store in a well-closed

container, protected from air

and light. Refrigerate or freeze

for long-term storage.[4]

Store locked up.

Step-by-Step Disposal Procedure
The following is a general protocol for the disposal of trans-Khellactone, based on guidelines

for coumarin compounds.

1. Waste Identification and Segregation:

Treat all unused trans-Khellactone and materials heavily contaminated with it (e.g.,

weighing boats, contaminated gloves, absorbent paper) as hazardous chemical waste.

Do not mix trans-Khellactone waste with other waste streams unless explicitly permitted by

your institution's EHS department.

2. Waste Collection and Containment:
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Collect solid waste in a designated, sealable, and clearly labeled hazardous waste container.

[5]

For liquid waste containing trans-Khellactone, use a compatible, leak-proof container. If the

solvent is combustible, it may be suitable for incineration.[2][6]

3. Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "trans-
Khellactone," and any other information required by your institution (e.g., PI name, lab

location, accumulation start date).

4. Storage:

Store the sealed waste container in a designated, secure area, away from incompatible

materials, until it is collected for disposal.

5. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste through your institution's EHS

department or a licensed professional waste disposal service.[6]

Never discharge trans-Khellactone or its solutions into drains or the environment.[6]

In Case of a Spill:

For minor spills, use dry clean-up methods to avoid generating dust.[2]

Sweep or vacuum the spilled solid and place it in a labeled container for disposal.[2]

For larger spills, evacuate the area and contact your institution's EHS or emergency

response team.[2]

Disposal Workflow Diagram
The following diagram illustrates the general workflow for the proper disposal of trans-
Khellactone in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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